Cas no 861019-06-9 (6-Methylpyridine-3,4-diamine dihydrochloride)

• Product Name: 6-Methylpyridine-3,4-diamine dihydrochloride
• CAS No: 861019-06-9
• MF: C₆H₁₀ClN₃
• MW: 159.616699695587
• MDL: MFCD28963605
• CID: 1026104
• PubChem ID: 70700317
• Update Time: 2025-11-05

6-Methylpyridine-3,4-diamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-Methylpyridine-3,4-diamine dihydrochloride
• 2-Picoline, 4,5-diamino-, dihydrochloride (4CI)
• 6-methylpyridine-3,4-diamine;dihydrochloride
• 6-Methylpyridine-3,4-diaminedihydrochloride
• 6-Methylpyridine-3,4-diamine--hydrogen chloride (1/2)
• SB54392
• DB-359658
• 861019-06-9
• DTXSID10743173

• MDL： MFCD28963605
• Inchi： 1S/C6H9N3.ClH/c1-4-2-5(7)6(8)3-9-4;/h2-3H,8H2,1H3,(H2,7,9);1H
• InChI Key： LHASHGADYGJCRM-UHFFFAOYSA-N
• SMILES： Cl.N1C(C)=CC(N)=C(N)C=1

Computed Properties

• Exact Mass: 195.0330028g/mol
• Monoisotopic Mass: 195.0330028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 94.3
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 6-Methylpyridine-3,4-diamine dihydrochloride

6-Methylpyridine-3,4-diamine Dihydrochloride (CAS No. 861019-06-9): A Comprehensive Overview

6-Methylpyridine-3,4-diamine dihydrochloride (CAS No. 861019-06-9) is a specialized chemical compound with significant applications in pharmaceutical research and organic synthesis. This compound, also known as 3,4-diamino-6-methylpyridine dihydrochloride, belongs to the pyridine derivative family and is widely recognized for its role as a key intermediate in the development of various bioactive molecules. Its unique structural properties make it a valuable building block in medicinal chemistry.

The molecular formula of 6-methylpyridine-3,4-diamine dihydrochloride is C₆H₁₁N₃·2HCl, with a molecular weight of 196.09 g/mol. The compound typically appears as a white to off-white crystalline powder, soluble in water and polar organic solvents. Its stability under controlled conditions makes it suitable for laboratory and industrial applications. Researchers often utilize this compound in the synthesis of heterocyclic compounds, which are crucial in drug discovery and development.

One of the primary applications of 6-methylpyridine-3,4-diamine dihydrochloride is in the pharmaceutical industry, where it serves as a precursor for the synthesis of potential therapeutic agents. Its derivatives have been explored for their biological activities, including antimicrobial, antiviral, and anticancer properties. The compound's ability to act as a ligand in coordination chemistry further expands its utility in material science and catalysis.

In recent years, the demand for pyridine derivatives like 6-methylpyridine-3,4-diamine dihydrochloride has surged due to their relevance in cutting-edge research areas such as drug repurposing and targeted therapy. The compound's role in the development of kinase inhibitors and other small-molecule drugs has garnered attention from researchers worldwide. Its versatility and compatibility with various synthetic routes make it a preferred choice for chemists.

The synthesis of 6-methylpyridine-3,4-diamine dihydrochloride involves multi-step organic reactions, often starting from commercially available pyridine precursors. Advanced purification techniques, such as recrystallization and chromatography, ensure high purity levels required for research-grade applications. Quality control measures, including HPLC and NMR analysis, are essential to confirm the compound's identity and purity.

From a market perspective, 6-methylpyridine-3,4-diamine dihydrochloride is primarily supplied by specialized chemical manufacturers catering to the pharmaceutical and biotechnology sectors. The compound's pricing and availability are influenced by factors such as raw material costs, production scale, and regional demand. Researchers and procurement specialists often seek reliable suppliers with stringent quality assurance protocols.

Safety considerations for handling 6-methylpyridine-3,4-diamine dihydrochloride include standard laboratory practices such as wearing appropriate personal protective equipment (PPE) and working in well-ventilated areas. While the compound is not classified as highly hazardous, proper storage conditions—away from moisture and extreme temperatures—are recommended to maintain its stability over time.

In the context of emerging trends, 6-methylpyridine-3,4-diamine dihydrochloride has gained traction in the field of green chemistry. Researchers are exploring eco-friendly synthetic routes and solvent systems to minimize environmental impact while maintaining high yields. This aligns with the global shift toward sustainable chemical practices and reduced carbon footprints in industrial processes.

The compound's potential applications extend beyond pharmaceuticals. For instance, its derivatives are being investigated for use in agrochemicals, dyes, and advanced materials. The versatility of pyridine-based compounds like 6-methylpyridine-3,4-diamine dihydrochloride continues to inspire innovation across multiple scientific disciplines.

For researchers seeking detailed technical information, analytical data such as melting point, solubility profile, and spectroscopic characteristics are readily available from reputable chemical databases. These resources facilitate informed decision-making when incorporating 6-methylpyridine-3,4-diamine dihydrochloride into experimental workflows.

In conclusion, 6-methylpyridine-3,4-diamine dihydrochloride (CAS No. 861019-06-9) represents a valuable chemical entity with broad applicability in scientific research. Its role as a synthetic intermediate, combined with its potential biological activities, positions it as a compound of enduring interest. As scientific advancements continue to unfold, this pyridine derivative is likely to remain a focal point in the quest for novel therapeutic and functional materials.